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Compound of Interest

Compound Name: Samarium(3+);triiodide

Cat. No.: B089372

For Researchers, Scientists, and Drug Development Professionals

Samarium(lll) iodide, with the chemical formula Smls, is an inorganic compound that serves as
a significant reagent and catalyst in various chemical transformations. This technical guide
provides a comprehensive overview of its core properties, synthesis, and handling protocols,
tailored for professionals in research and development.

Core Physicochemical Properties

Samarium(lll) iodide is a yellow to orange crystalline powder.[1][2][3] It is unstable in air and
decomposes in water.[1] A summary of its key quantitative properties is presented in the table
below for easy reference and comparison.
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Property Value Source(s)
CAS Number 13813-25-7 [1]
Molecular Formula Smls [1][4]
Molecular Weight 531.07 g/mol [41[5]

Dark yellow powder, orange-
Appearance [11[2][3][5]
yellow crystals

Melting Point 850 °C (1562 °F) [1][21[5]
Boiling Point Not applicable [5]
Solubility in Water Decomposes [1]

EC Number 237-468-2 [5]
PubChem CID 83746 [1][5]

Synthesis of Samarium(lll) lodide

The primary method for the synthesis of Samarium(lll) iodide involves the direct reaction of
metallic samarium with iodine.[1][6] This reaction is typically carried out under an inert
atmosphere to prevent the oxidation of samarium.

Experimental Protocol: Synthesis of Samarium(ill)
lodide

Materials:

Samarium metal (powder or turnings)

lodine (crystalline)

Inert solvent (e.g., anhydrous tetrahydrofuran - THF)

Schlenk line or glovebox for maintaining an inert atmosphere

Methodology:
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e Preparation of Reaction Setup: All glassware should be thoroughly dried and assembled
under an inert atmosphere (e.g., argon or nitrogen) using a Schlenk line or inside a
glovebox.

e Reactant Addition: Samarium metal is placed in a reaction flask. A stoichiometric amount of
iodine is added to the flask.

o Reaction: The reaction is initiated, which may require gentle heating. The direct combination
of samarium and iodine proceeds to form Samarium(lll) iodide. The reaction equation is as
follows: 2 Sm + 3 12 » 2 Smis[1][6]

« |solation and Purification: Once the reaction is complete, the product, Samarium(lll) iodide, is
isolated. Purification may involve washing with an anhydrous, non-reactive solvent to remove
any unreacted starting materials. The final product should be dried under vacuum.

o Storage: Due to its sensitivity to air and moisture, Samarium(lll) iodide must be stored in a
tightly sealed container under an inert atmosphere.[7]

Below is a diagram illustrating the general workflow for the synthesis of Samarium(lll) iodide.
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Synthesis Workflow of Samarium(lll) lodide
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A flowchart illustrating the synthesis of Samarium(lll) iodide.
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Applications in Organic Synthesis

While Samarium(ll) iodide (Smlz) is more commonly known as a powerful one-electron
reducing agent in organic synthesis, Samarium(lll) iodide also finds utility as a catalyst in
various organic reactions.[1][6] It can act as a Lewis acid to promote a range of
transformations.

Handling and Safety

Samarium(lll) iodide is a hazardous substance and should be handled with appropriate safety
precautions. It is a skin, eye, and respiratory irritant.[5]

Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses or goggles are mandatory.
e Hand Protection: Chemical-resistant gloves should be worn.

o Respiratory Protection: A dust mask or respirator should be used when handling the powder
to avoid inhalation.

Handling Procedures:

o All handling should be performed in a well-ventilated area, preferably within a fume hood or
glovebox.[4]

¢ Avoid generating dust.
o Keep away from moisture and air to prevent decomposition.[1]
Storage:

» Store in a cool, dry place away from incompatible materials such as acids and strong
oxidizing agents.

» The container should be tightly sealed and stored under an inert atmosphere (e.g., argon).[7]
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This guide provides essential technical information on Samarium(lll) iodide for laboratory
professionals. Adherence to proper handling and storage procedures is crucial for ensuring
safety and maintaining the integrity of the compound for research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089372#samarium-iii-iodide-cas-number-13813-25-
7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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